Cas no 108897-14-9 (3-Acetoxy-4'-methoxybenzophenone)

• Product Name: 3-Acetoxy-4'-methoxybenzophenone
• CAS No: 108897-14-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD07698868
• CID: 1190485
• PubChem ID: 24722926
• Update Time: 2025-10-31

3-Acetoxy-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(4-methoxybenzoyl)phenyl] acetate
• KB-180393
• 3-ACETOXY-4'-METHOXYBENZOPHENONE
• CTK4A6229
• AG-D-25542
• 3-acetoxy-4'-methoxy-benzophenone
• I14-13819
• 3-ACETOXY-4/'-METHOXYBENZOPHENONE
• AKOS015901666
• DB-315059
• DTXSID00641619
• 108897-14-9
• 3-(4-Methoxybenzoyl)phenyl acetate
• MFCD07698868
• 3-Acetoxy-4'-methoxybenzophenone

• MDL： MFCD07698868
• Inchi： 1S/C16H14O4/c1-11(17)20-15-5-3-4-13(10-15)16(18)12-6-8-14(19-2)9-7-12/h3-10H,1-2H3
• InChI Key： WOFZSLPUKCJFAW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.85150

Additional information on 3-Acetoxy-4'-methoxybenzophenone

3-Acetoxy-4'-methoxybenzophenone: A Comprehensive Overview

3-Acetoxy-4'-methoxybenzophenone (CAS No. 108897-14-9) is a versatile aromatic compound with significant applications in various fields, including materials science, pharmaceuticals, and cosmetics. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in advanced material synthesis and drug development. Recent studies have highlighted its role in enhancing the stability and functionality of organic semiconductors, making it a subject of intense research interest.

The chemical structure of 3-Acetoxy-4'-methoxybenzophenone consists of a benzophenone backbone with two substituents: an acetoxy group at the 3-position and a methoxy group at the 4'-position. These functional groups not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity. The acetoxy group introduces electron-donating properties, while the methoxy group enhances solubility and stability. This combination makes the compound suitable for a wide range of applications.

Recent research has focused on the synthesis and characterization of 3-Acetoxy-4'-methoxybenzophenone derivatives. Scientists have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These studies have revealed that the compound can be synthesized efficiently under mild conditions, making it cost-effective for large-scale production.

In terms of physical properties, 3-Acetoxy-4'-methoxybenzophenone exhibits a high melting point and excellent thermal stability, which are advantageous for its use in high-temperature applications. Its UV absorption properties have also been studied extensively, showing potential for use as a UV stabilizer in polymers and coatings. Recent advancements in computational chemistry have enabled researchers to predict the electronic structure of this compound with greater accuracy, further enhancing its applicability in material science.

The biological activity of 3-Acetoxy-4'-methoxybenzophenone has been another area of focus. Studies have demonstrated its potential as an anti-inflammatory agent and antioxidant. Researchers have investigated its mechanism of action, revealing that the compound interacts with key cellular pathways involved in inflammation and oxidative stress. These findings suggest that 3-Acetoxy-4'-methoxybenzophenone could be developed into a novel therapeutic agent for treating chronic inflammatory diseases.

In the cosmetics industry, 3-Acetoxy-4'-methoxybenzophenone has gained recognition as a promising ingredient for sunscreen formulations. Its ability to absorb UV radiation effectively while minimizing skin irritation makes it an ideal candidate for next-generation sunscreens. Recent clinical trials have shown that formulations containing this compound provide superior protection against UV-induced skin damage compared to traditional sunscreen agents.

Looking ahead, the demand for 3-Acetoxy-4'-methoxybenzophenone is expected to grow significantly due to its diverse applications across multiple industries. Researchers are continuing to explore new synthetic methods and applications for this compound, driven by advancements in green chemistry and sustainable manufacturing practices. As interest in eco-friendly materials increases, 3-Acetoxy-4'-methoxybenzophenone is poised to play a pivotal role in developing environmentally friendly products.

In conclusion, 3-Acetoxy-4'-methoxybenzophenone (CAS No. 108897-14-9) is a multifaceted compound with immense potential across various sectors. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in advancing modern science and technology. As ongoing studies uncover new insights into its properties and applications, this compound is set to make significant contributions to both academic research and industrial innovation.